Cas no 55377-81-6 (5-(3,4-Difluorophenyl)-furan-2-carboxylic acid)

5-(3,4-Difluorophenyl)-furan-2-carboxylic acid structure
55377-81-6 structure
Product Name:5-(3,4-Difluorophenyl)-furan-2-carboxylic acid
CAS No:55377-81-6
MF:C11H6F2O3
MW:224.160350322723
CID:943840
PubChem ID:13730258
Update Time:2025-04-19

5-(3,4-Difluorophenyl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3,4-Difluorophenyl)-furan-2-carboxylic acid
    • 5-(3,4-difluorophenyl)furan-2-carboxylic acid
    • 2-Furancarboxylic acid,5-(3,4-difluorophenyl)
    • SCHEMBL3731167
    • 55377-81-6
    • DB-295675
    • DTXSID80547827
    • Inchi: 1S/C11H6F2O3/c12-7-2-1-6(5-8(7)13)9-3-4-10(16-9)11(14)15/h1-5H,(H,14,15)
    • InChI Key: MERUWKFJLJNLRB-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1=CC=C(C(=O)O)O1)F

Computed Properties

  • Exact Mass: 224.02900
  • Monoisotopic Mass: 224.02850037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.44000
  • LogP: 2.92300
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